5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine
Overview
Description
5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine, also known as DMMP, is an organic compound with a wide range of applications in scientific research. DMMP is a colorless, odorless, and nearly insoluble solid that is a derivative of pyridine, an organic compound found in many plants and animals. DMMP has a variety of uses in the laboratory, including synthesis and catalysis, as well as biochemical and physiological studies.
Mechanism of Action
5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine acts as a Lewis acid, meaning it can accept a pair of electrons from a Lewis base, such as a proton or an amine. This allows this compound to serve as a catalyst in the formation of new bonds between the Lewis base and another molecule. This compound is also a nucleophile, meaning it can donate a pair of electrons to a Lewis acid, such as a carbonyl group. This allows this compound to be used in the synthesis of compounds such as amides and esters.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory studies, this compound has been found to inhibit the growth of certain bacteria and fungi. Additionally, this compound has been found to have anti-inflammatory and antinociceptive (pain-relieving) effects in animal models. This compound has also been found to have antioxidant and neuroprotective effects in animal models, suggesting potential therapeutic applications.
Advantages and Limitations for Lab Experiments
5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine has several advantages for use in laboratory experiments. It is inexpensive and readily available, making it a cost-effective option for research. This compound is also relatively non-toxic, making it safe to handle in the laboratory. However, this compound is also relatively insoluble, making it difficult to work with in some experiments. Additionally, this compound has a low melting point, meaning it can easily decompose if not handled properly.
Future Directions
5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine has a wide range of potential applications in scientific research. Its ability to act as both a Lewis acid and a nucleophile makes it a versatile tool for the synthesis of organic compounds. Additionally, its biochemical and physiological effects suggest potential therapeutic applications. Future research should focus on further exploring the potential therapeutic applications of this compound, as well as its potential for use in other areas of scientific research.
Synthesis Methods
5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine is synthesized through a reaction of pyridine with dimethylphosphoryl chloride in the presence of a base, such as triethylamine. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-5°C. After the reaction is complete, the product is purified by recrystallization from a suitable solvent, such as methanol or ethanol.
Scientific Research Applications
5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine is used in a variety of scientific research applications. It is used as a catalyst in the synthesis of organic compounds, such as alcohols, ketones, and amines. This compound is also used in the synthesis of peptides, which are important in biochemical studies. Additionally, this compound is used in the synthesis of pharmaceuticals, such as antifungal and anti-inflammatory drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine can be achieved through a multi-step reaction pathway involving the protection and deprotection of functional groups.", "Starting Materials": [ "2-chloro-5-(dimethoxymethyl)pyridine", "dimethylphosphoryl chloride", "sodium hydride", "methanol", "diethyl ether", "triethylamine", "acetic anhydride", "pyridine", "water" ], "Reaction": [ "Step 1: Protection of the pyridine nitrogen with acetic anhydride and pyridine to form the acetyl derivative.", "Step 2: Deprotection of the methoxy groups using sodium hydride in methanol to form 2-hydroxy-5-(dimethoxymethyl)pyridine.", "Step 3: Protection of the hydroxyl group with dimethylphosphoryl chloride and triethylamine to form 2-(dimethylphosphoryl)-5-(dimethoxymethyl)pyridine.", "Step 4: Chlorination of the protected pyridine ring using thionyl chloride to form 2-chloro-5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine.", "Step 5: Deprotection of the acetyl group using sodium hydroxide in water to form the final product, 5-(dimethoxymethyl)-2-(dimethylphosphoryl)pyridine." ] } | |
CAS RN |
2648962-76-7 |
Molecular Formula |
C10H16NO3P |
Molecular Weight |
229.2 |
Purity |
95 |
Origin of Product |
United States |
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